Prednisolone Caproate
Prednisolone Caproate
Brand Name:
Vulcanchem
CAS No.:
69164-69-8
VCID:
VC0031959
InChI:
InChI=1S/C27H38O6/c1-4-5-6-7-23(31)33-16-22(30)27(32)13-11-20-19-9-8-17-14-18(28)10-12-25(17,2)24(19)21(29)15-26(20,27)3/h10,12,14,19-21,24,29,32H,4-9,11,13,15-16H2,1-3H3/t19-,20-,21-,24+,25-,26-,27-/m0/s1
SMILES:
CCCCCC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)C=CC34C)O)C)O
Molecular Formula:
C27H38O6
Molecular Weight:
458.6 g/mol
Prednisolone Caproate
CAS No.: 69164-69-8
Reference Standards
VCID: VC0031959
Molecular Formula: C27H38O6
Molecular Weight: 458.6 g/mol
CAS No. | 69164-69-8 |
---|---|
Product Name | Prednisolone Caproate |
Molecular Formula | C27H38O6 |
Molecular Weight | 458.6 g/mol |
IUPAC Name | [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] hexanoate |
Standard InChI | InChI=1S/C27H38O6/c1-4-5-6-7-23(31)33-16-22(30)27(32)13-11-20-19-9-8-17-14-18(28)10-12-25(17,2)24(19)21(29)15-26(20,27)3/h10,12,14,19-21,24,29,32H,4-9,11,13,15-16H2,1-3H3/t19-,20-,21-,24+,25-,26-,27-/m0/s1 |
Standard InChIKey | DNSAKUGJOSFARZ-FOMYWIRZSA-N |
Isomeric SMILES | CCCCCC(=O)OCC(=O)[C@]1(CC[C@@H]2[C@@]1(C[C@@H]([C@H]3[C@H]2CCC4=CC(=O)C=C[C@]34C)O)C)O |
SMILES | CCCCCC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)C=CC34C)O)C)O |
Canonical SMILES | CCCCCC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)C=CC34C)O)C)O |
Synonyms | (11β)-11,17-Dihydroxy-21-[(1-oxohexyl)oxy]-pregna-1,4-diene-3,20-dione; 11β,17,21-Trihydroxypregna-1,4-diene-3,20-dione 21-Hexanoate |
PubChem Compound | 155202 |
Last Modified | Nov 11 2021 |
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